Cas no 1351584-98-9 (N-(2H-1,3-benzodioxol-5-yl)-4-benzyl-5-oxomorpholine-3-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-4-benzyl-5-oxomorpholine-3-carboxamide
• CAS No: 1351584-98-9
• MF: C₁₉H₁₈N₂O₅
• MW: 354.356625080109
• CID: 6595904
• PubChem ID: 71792165
• Update Time: 2025-06-08

N-(2H-1,3-benzodioxol-5-yl)-4-benzyl-5-oxomorpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-4-benzyl-5-oxomorpholine-3-carboxamide
• N-(1,3-benzodioxol-5-yl)-4-benzyl-5-oxomorpholine-3-carboxamide
• VU0539555-1
• 1351584-98-9
• N-(benzo[d][1,3]dioxol-5-yl)-4-benzyl-5-oxomorpholine-3-carboxamide
• AKOS024542231
• F6241-0235

• Inchi： 1S/C19H18N2O5/c22-18-11-24-10-15(21(18)9-13-4-2-1-3-5-13)19(23)20-14-6-7-16-17(8-14)26-12-25-16/h1-8,15H,9-12H2,(H,20,23)
• InChI Key： GXAOHIFISDVJNN-UHFFFAOYSA-N
• SMILES： C1OCC(=O)N(CC2=CC=CC=C2)C1C(NC1=CC=C2OCOC2=C1)=O

Computed Properties

• Exact Mass: 354.12157168g/mol
• Monoisotopic Mass: 354.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2H-1,3-benzodioxol-5-yl)-4-benzyl-5-oxomorpholine-3-carboxamide

Professional Introduction to N-(2H-1,3-benzodioxol-5-yl)-4-benzyl-5-oxomorpholine-3-carboxamide (CAS No. 1351584-98-9)

N-(2H-1,3-benzodioxol-5-yl)-4-benzyl-5-oxomorpholine-3-carboxamide, identified by its CAS number 1351584-98-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties and its relevance in the development of novel therapeutic agents.

The structural composition of N-(2H-1,3-benzodioxol-5-yl)-4-benzyl-5-oxomorpholine-3-carboxamide encompasses a benzodioxole moiety linked to a morpholine ring system. The benzodioxole group, also known as an oxygenated phenethylamine derivative, is well-documented for its presence in various bioactive molecules. This moiety is often associated with significant biological activity, including interactions with central nervous system receptors and potential effects on metabolic pathways.

The morpholine ring in the compound contributes to its overall pharmacological profile by influencing solubility, metabolic stability, and receptor binding affinity. Morpholine derivatives are widely recognized for their utility in pharmaceuticals, particularly in the treatment of respiratory disorders and as intermediates in the synthesis of more complex molecules. The presence of the oxomorpholine functionality further enhances the compound's potential as a pharmacophore.

In recent years, there has been a surge in research focused on developing new analogs of morphine and its derivatives due to their potent analgesic properties. Among these efforts, N-(2H-1,3-benzodioxol-5-yl)-4-benzyl-5-oxomorpholine-3-carboxamide has emerged as a promising candidate for further investigation. Its unique structural features suggest that it may exhibit selectivity for certain opioid receptors, potentially leading to improved efficacy with reduced side effects compared to traditional opioids.

The benzyl group at the 4-position of the morpholine ring adds another layer of complexity to the molecule's pharmacological behavior. This substitution pattern is often employed in medicinal chemistry to modulate bioavailability and receptor interaction. The benzyl group can influence both hydrophobicity and steric hindrance around the active site of target proteins, thereby affecting the compound's overall pharmacokinetic profile.

Recent studies have begun to explore the potential applications of N-(2H-1,3-benzodioxol-5-yl)-4-benzyl-5-oxomorpholine-3-carboxamide in the treatment of chronic pain syndromes. Preclinical data suggests that this compound may interact with mu-opioid receptors in a manner similar to traditional opioids but with enhanced selectivity and reduced risk of tolerance or dependence. This makes it an attractive candidate for further development into a novel analgesic agent.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-4-benzyl-5-oxomorpholine-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzodioxole ring system followed by functionalization with the morpholine core. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

The pharmacokinetic properties of this compound are also under investigation. Initial studies indicate that N-(2H-1,3-benzodioxol-5-ylyl)-4-benzyl-5^{_{>0x0A>0x0A>0x0A>0x0A>0x0A>0x0A>0x0A>0x0A>0x0A>0x0A>}}